Cas no 1363381-35-4 (5-azaspiro[3.4]octane-2-carboxylic acid)

• Product Name: 5-azaspiro[3.4]octane-2-carboxylic acid
• CAS No: 1363381-35-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 3162904
• PubChem ID: 72207728
• Update Time: 2025-05-20

5-azaspiro[3.4]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aza-spiro[3.4]octane-2-carboxylic acid hydrochloride
• 5-azaspiro[3.4]octane-2-carboxylic acid
• EN300-6477307
• P13467
• (2r,4s)-5-azaspiro[3.4]octane-2-carboxylic acid
• PB35554
• 1363381-35-4
• 2383919-44-4
• 5-Aza-spiro[3.4]octane-2-carboxylic acid
• CS-0057460
• EN300-6731827
• 5-Aza-spiro[3.4]octane-2-carboxylicacid
• SB20386

• Inchi： 1S/C8H13NO2/c10-7(11)6-4-8(5-6)2-1-3-9-8/h6,9H,1-5H2,(H,10,11)
• InChI Key： XONSSESEMDOJJO-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCCN2)C1)=O

Computed Properties

• Exact Mass: 155.094628657Da
• Monoisotopic Mass: 155.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 5-azaspiro[3.4]octane-2-carboxylic acid

5-Azaspiro[3.4]octane-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 1363381-35-4, commonly referred to as 5-azaspiro[3.4]octane-2-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This compound belongs to the spirocyclic class of molecules, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom at position 5. The spiro structure imparts a rigid conformation, which is often advantageous in medicinal chemistry for enhancing bioavailability and target specificity.

Recent studies have highlighted the importance of spirocyclic compounds in modulating various biological pathways. For instance, researchers have demonstrated that 5-azaspiro[3.4]octane-2-carboxylic acid exhibits promising activity in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). This finding underscores its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

The synthesis of 5-azaspiro[3.4]octane-2-carboxylic acid involves a multi-step process that typically begins with the preparation of a suitable spirocyclic precursor. One common approach is the use of ring-closing metathesis, which allows for the formation of the spiro structure with high efficiency. Subsequent functionalization steps, such as carboxylation, are then employed to introduce the carboxylic acid group at position 2. This modular approach not only facilitates the synthesis of the target compound but also enables the exploration of structural analogs for optimizing pharmacokinetic properties.

In terms of pharmacokinetics, 5-azaspiro[3.4]octane-2-carboxylic acid has been shown to exhibit favorable absorption and distribution profiles in preclinical models. Its lipophilic nature, derived from the spirocyclic framework, contributes to its ability to cross biological membranes efficiently. However, further studies are required to assess its metabolism and excretion pathways, which are critical for determining its suitability as an oral therapeutic agent.

Another area of active research revolves around the evaluation of 5-azaspiro[3.4]octane-2-carboxylic acid as a potential anticancer agent. Preliminary findings suggest that this compound may selectively inhibit tumor cell proliferation by targeting specific oncogenic signaling pathways. These results are particularly encouraging given the growing need for novel chemotherapeutic agents with improved efficacy and reduced toxicity profiles.

Moreover, computational modeling studies have provided valuable insights into the molecular interactions of 5-azaspiro[3.4]octane-2-carboxylic acid with its biological targets. Using advanced docking algorithms, researchers have identified key residues within target proteins that are critical for binding affinity. This information is invaluable for guiding iterative rounds of medicinal chemistry optimization aimed at enhancing potency and selectivity.

In conclusion, 5-azaspiro[3.4]octane-2-carboxylic acid represents a compelling example of how structural diversity can be leveraged to design innovative therapeutic agents. With its unique spirocyclic architecture and promising biological activity profiles, this compound holds significant potential for advancing drug discovery efforts across multiple therapeutic areas.